Cas no 77498-30-7 (5-Quinolinamine, 6-fluoro-1,2,3,4-tetrahydro-2-methyl-)

5-Quinolinamine, 6-fluoro-1,2,3,4-tetrahydro-2-methyl- structure
77498-30-7 structure
Product Name:5-Quinolinamine, 6-fluoro-1,2,3,4-tetrahydro-2-methyl-
CAS No:77498-30-7
MF:C10H13FN2
MW:180.222025632858
CID:535963
PubChem ID:15571778
Update Time:2025-04-19

5-Quinolinamine, 6-fluoro-1,2,3,4-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Quinolinamine, 6-fluoro-1,2,3,4-tetrahydro-2-methyl-
    • 6-fluoro-2-methyl-1,2,3,4-tetrahydroquinolin-5-amine
    • DTXSID10574601
    • SCHEMBL11169777
    • 77498-30-7
    • Inchi: 1S/C10H13FN2/c1-6-2-3-7-9(13-6)5-4-8(11)10(7)12/h4-6,13H,2-3,12H2,1H3
    • InChI Key: JMUQXYBCVBTVGG-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1N)CCC(C)N2

Computed Properties

  • Exact Mass: 180.10627659g/mol
  • Monoisotopic Mass: 180.10627659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38Ų
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